2-({4-[(cyclopentylamino)carbonyl]piperazin-1-yl}methyl)-N,N-diethyl-1,3-benzoxazole-5-carboxamide

• IUPAC Name: 1-phenyl-3-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)pyridazin-4-one
• InChI: InChI=1S/C16H10N4O2S/c21-12-8-9-20(11-5-2-1-3-6-11)18-14(12)16-17-15(19-22-16)13-7-4-10-23-13/h1-10H
• InChI Key: SUGXYZDAUYADAC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=CC(=O)C(=N2)C3=NC(=NO3)C4=CC=CS4
• Molecular Formula: C16H10N4O2S
• Molecular Weight: 322.3 g/mol

Description

2-({4-[(cyclopentylamino)carbonyl]piperazin-1-yl}methyl)-N,N-diethyl-1,3-benzoxazole-5-carboxamide is a useful research compound. Its molecular formula is C16H10N4O2S and its molecular weight is 322.34. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Research has shown the synthesis of various compounds with notable antimicrobial activities. For example, compounds with urea and thiourea derivatives of piperazine doped with febuxostat have demonstrated promising antiviral and antimicrobial effects (Reddy et al., 2013). Similarly, novel 1,2,4-triazole derivatives have been synthesized, showing good to moderate activities against tested microorganisms (Bektaş et al., 2007).

Anti-inflammatory and Analgesic Agents

Studies have focused on synthesizing new heterocyclic compounds derived from natural products, exhibiting significant anti-inflammatory and analgesic activities. Novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines have shown high inhibitory activity on COX-2 selectivity, indicating potential as anti-inflammatory and analgesic agents (Abu‐Hashem et al., 2020).

Antiviral Activities

The antiviral potential of synthesized compounds, especially against Tobacco mosaic virus (TMV), has been explored, revealing compounds with promising activities (Reddy et al., 2013).

Inhibition of Bacterial Biofilms and Enzymes

Research into novel bis(pyrazole-benzofuran) hybrids possessing a piperazine linker has demonstrated potent bacterial biofilm and MurB enzyme inhibitors. These compounds exhibit significant inhibitory activities against various bacterial strains and are considered effective biofilm inhibitors, surpassing the reference Ciprofloxacin in some cases (Mekky & Sanad, 2020).